Cas no 1153036-98-6 (2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole)

• Product Name: 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole
• CAS No: 1153036-98-6
• MF: C₅H₅ClF₂N₂O
• MW: 182.555806875229
• CID: 6130152
• PubChem ID: 43513015
• Update Time: 2025-10-29

2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole
• 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiaz ole
• 1,3,4-Oxadiazole, 2-(1-chloroethyl)-5-(difluoromethyl)-
• AKOS009547893
• EN300-1262272
• 1153036-98-6

• Inchi： 1S/C5H5ClF2N2O/c1-2(6)4-9-10-5(11-4)3(7)8/h2-3H,1H3
• InChI Key： QCJFYINTZDFIFM-UHFFFAOYSA-N
• SMILES： O1C(C(F)F)=NN=C1C(Cl)C

Computed Properties

• Exact Mass: 182.0058468g/mol
• Monoisotopic Mass: 182.0058468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• Boiling Point: 201.4±50.0 °C(Predicted)
• pka: -7.35±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,3,4-oxadiazoles

Additional information on 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole

Comprehensive Guide to 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole (CAS No. 1153036-98-6)

2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole (CAS No. 1153036-98-6) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This oxadiazole derivative features a unique combination of chloroethyl and difluoromethyl functional groups, making it a subject of growing interest in modern synthetic chemistry. Researchers are increasingly exploring its applications due to its structural versatility and reactivity.

The molecular structure of 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole contains a five-membered 1,3,4-oxadiazole ring, which is known for its stability and diverse biological activities. The presence of both chlorine and fluorine atoms in its structure enhances its potential as a building block for more complex molecules. Current studies focus on its role in developing novel crop protection agents and pharmaceutical intermediates, addressing the increasing demand for innovative solutions in these sectors.

From a chemical properties perspective, CAS 1153036-98-6 demonstrates moderate solubility in common organic solvents, which facilitates its use in various synthetic pathways. Its molecular weight of 182.56 g/mol and specific reactivity patterns make it particularly valuable for cross-coupling reactions and heterocyclic synthesis. These characteristics align with current trends in green chemistry, where researchers seek efficient, atom-economical transformations.

In pharmaceutical applications, the difluoromethyl-oxadiazole moiety has shown promise in drug discovery programs targeting various therapeutic areas. The compound's structural features are being investigated for their potential in developing new enzyme inhibitors and receptor modulators. This aligns with the pharmaceutical industry's focus on fluorine-containing compounds, which account for approximately 20-30% of all newly approved drugs.

The agrochemical sector has shown particular interest in 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole as a potential precursor for novel pesticide intermediates. With increasing global concerns about food security and sustainable agriculture, compounds like this are being evaluated for their potential in developing next-generation crop protection solutions with improved environmental profiles.

Synthetic methodologies for CAS 1153036-98-6 typically involve cyclization reactions of appropriate hydrazide precursors, followed by selective functionalization. Recent advancements in flow chemistry and catalytic processes have improved the efficiency of its production, addressing the growing demand from research institutions and specialty chemical manufacturers.

Quality control of 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole is crucial for research applications, with HPLC and NMR being the primary analytical techniques. The compound typically appears as a white to off-white crystalline solid with high purity standards (>95%) for research purposes. Proper storage conditions (typically 2-8°C in airtight containers) ensure its stability for extended periods.

Market analysis indicates steady growth in demand for specialized heterocyclic building blocks like 1153036-98-6, particularly from the pharmaceutical and agrochemical sectors in North America and Asia-Pacific regions. The compound's unique structural features position it well in the expanding market for fluorinated heterocycles, which is projected to grow at a CAGR of 6-8% over the next five years.

Environmental and safety considerations for 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling, in line with general laboratory safety practices for organic compounds.

Future research directions for CAS 1153036-98-6 include exploring its potential in material science applications, particularly in the development of specialty polymers and electronic materials. The combination of fluorine and heterocyclic components in its structure offers interesting possibilities for creating materials with unique electronic and surface properties.

For researchers seeking oxadiazole derivatives or fluorinated building blocks, 2-(1-chloroethyl)-5-(difluoromethyl)-1,3,4-oxadiazole represents an interesting option worth considering. Its commercial availability through specialty chemical suppliers has increased in recent years, though quantities are typically limited to research-scale amounts due to its specialized nature.

The synthesis and applications of 1153036-98-6 continue to be active areas of research, with several recent patents highlighting its potential in various fields. As the scientific community's understanding of this compound grows, we can anticipate seeing more innovative applications emerging in the coming years.